Cas no 56767-18-1 (2,6-Octadienal,(2E,6E)-)

2,6-Octadienal,(2E,6E)- structure

2,6-Octadienal,(2E,6E)- structure

Product Name:2,6-Octadienal,(2E,6E)-

CAS No:56767-18-1

MF:C₈H₁₂O

MW:124.180282592773

CID:370446

Update Time:2026-05-14

2,6-Octadienal,(2E,6E)- Chemical and Physical Properties

Names and Identifiers

- 2,6-Octadienal,(2E,6E)-
- (2E,6E)-2,6-octadienal
- (2E,6E)-octa-2,6-dienal
- 2,6-Octadienal,trans,trans
- 2,6-trans,trans-Octadienal
- 2E,6E-Octadienal
- FEMA No. 3466
- octa-2,6-dienal
- octa-2t,6t-dienal

Computed Properties

Exact Mass: 124.08900

Experimental Properties

PSA: 17.07000
LogP: 2.09780
FEMA: 3466 | 2-TRANS-6-TRANS-OCTADIENAL

2,6-Octadienal,(2E,6E)- Related Literature

1. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
2. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Fatty acid positional distribution in colostrum and mature milk of women living in Inner Mongolia, North Jiangsu and Guangxi of China†

Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
5. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

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